Cas no 1026796-30-4 (2-Bromo-1-methyl-4-propoxybenzene)

• Product Name: 2-Bromo-1-methyl-4-propoxybenzene
• CAS No: 1026796-30-4
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD19105376
• CID: 4764349
• Update Time: 2026-02-26

2-Bromo-1-methyl-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methyl-4-propoxybenzene
• Y3542

• MDL： MFCD19105376
• Inchi： 1S/C10H13BrO/c1-3-6-12-9-5-4-8(2)10(11)7-9/h4-5,7H,3,6H2,1-2H3
• InChI Key： FMQUUSVXVGTPMI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-1-methyl-4-propoxybenzene

Introduction to 2-Bromo-1-methyl-4-propoxybenzene (CAS No. 1026796-30-4)

2-Bromo-1-methyl-4-propoxybenzene (CAS No. 1026796-30-4) is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound, also referred to as 1-methyl-4-propoxybenzene bromide, is characterized by its unique chemical structure, which includes a bromine atom, a methyl group, and a propoxy group attached to a benzene ring. The combination of these functional groups makes it an ideal precursor for various chemical transformations and reactions.

The synthesis of 2-bromo-1-methyl-4-propoxybenzene has been extensively studied, with researchers exploring both traditional and innovative methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved selectivity. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the efficiency of its preparation.

One of the most notable applications of 2-bromo-1-methyl-4-propoxybenzene is in the field of drug discovery. Its bromine atom serves as an excellent leaving group, making it a valuable intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. The methyl and propoxy groups on the benzene ring contribute to its pharmacokinetic properties, making it an attractive candidate for medicinal chemistry research.

In addition to its pharmaceutical applications, 2-bromo-1-methyl-4-propoxybenzene has found utility in materials science. Its ability to undergo various coupling reactions makes it a key component in the synthesis of advanced polymers and composite materials. Researchers have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications.

The chemical structure of 2-bromo-1-methyl-4-propoxybenzene plays a crucial role in determining its reactivity and stability. The bromine atom at the para position facilitates nucleophilic aromatic substitution reactions, while the methyl group enhances the compound's electron-donating capacity. The propoxy group introduces steric hindrance, which can influence reaction pathways and product selectivity.

Recent studies have also explored the environmental impact of 2-bromo-1-methyl-4-propoxybenzene and its derivatives. Researchers have investigated their biodegradation patterns under various environmental conditions, aiming to develop eco-friendly synthetic routes and waste management strategies. These efforts underscore the importance of sustainable practices in modern chemical research.

In conclusion, 2-bromo-1-methyl-4-propoxybenzene (CAS No. 1026796-30-4) is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and versatility make it an essential building block for researchers across various disciplines. As advancements in synthetic methodologies continue to emerge, the potential for new applications of this compound is expected to expand further.